BE“GHE Foundational & Exploratory

Check Availability & Pricing

NHPI-PEG3-C2-Pfp Ester: A Technical Guide for
Drug Development Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: NHPI-PEG3-C2-Pfp ester
Cat. No.: B15606176
Get Quote
\ J

An In-depth Whitepaper on the Core Chemical Properties, Applications, and Experimental
Protocols for a Key ADC Linker

Introduction

NHPI-PEG3-C2-Pfp ester is a specialized chemical reagent that plays a crucial role in the field
of targeted therapeutics, particularly in the design and synthesis of Antibody-Drug Conjugates
(ADCs). ADCs are a powerful class of anticancer agents that combine the specificity of a
monoclonal antibody with the potent cell-killing ability of a cytotoxic drug.[1][2] The linker
component, which connects the antibody to the cytotoxic payload, is a critical determinant of
the ADC's overall efficacy, stability, and tolerability.[3]

This technical guide provides a comprehensive overview of NHPI-PEG3-C2-Pfp ester, a non-
cleavable linker, detailing its chemical properties, mechanism of action, and protocols for its
use in research and drug development.[4][5] Its structure incorporates a three-unit polyethylene
glycol (PEG) spacer, which helps to improve desirable physicochemical properties such as
hydrophobicity.[1] The pentafluorophenyl (Pfp) ester functional group provides a highly efficient
and stable means of conjugation to antibodies.
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Core Chemical Properties

The fundamental chemical and physical properties of NHPI-PEG3-C2-Pfp ester are

summarized below. This data is essential for reaction planning, characterization, and quality

control.

Property Value Source(s)
(2,3,4,5,6-pentafluorophenyl)
3-[2-[2-[2-(1,3-dioxoisoindol-2-

IUPAC Name [61[7]
yl)oxyethoxy]ethoxy]ethoxy]pro
panoate
Perfluorophenyl 3-(2-(2-(2-
(1,3-Dioxoisoindolin-2-

Synonyms [6]
Yloxy)ethoxy)ethoxy)ethoxy)pr
opanoate

CAS Number 2101206-87-3 [6][8]

Molecular Formula

C23H20F5NO8

[6](8]

Molecular Weight

533.4 g/mol (also reported as
533.11 and 533.41)

[6]i8]

Purity

>96% (Typical)

[8]

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C2
=0)OCCOCCOCCOCCC(=0)
OC3=C(C(=C(C(=C3F)F)F)F)F

[6](8]

The Chemistry of Pfp Ester in Bioconjugation

The key to the utility of NHPI-PEG3-C2-Pfp ester lies in its pentafluorophenyl (Pfp) ester

functional group. Pfp esters are highly efficient amine-reactive reagents used to form stable

amide bonds with primary or secondary amines, such as those found on the lysine residues of

antibodies.[9][10][11]

Advantages over N-hydroxysuccinimide (NHS) Esters:
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o Enhanced Stability: Pfp esters exhibit greater resistance to spontaneous hydrolysis in
agueous solutions compared to the more commonly used N-hydroxysuccinimide (NHS)
esters.[10][11][12] This increased stability leads to more efficient and reproducible
conjugation reactions, as less of the reagent is lost to this competing side reaction.[10]

» Higher Reactivity: The electron-withdrawing nature of the five fluorine atoms on the phenyl
ring makes the carbonyl carbon more electrophilic and the pentafluorophenolate a better
leaving group.[10] This results in faster reaction kinetics (aminolysis) with the target amine
groups.[10]

The reaction proceeds by nucleophilic attack of an amine on the ester's carbonyl carbon,
leading to the formation of a stable amide bond and the release of pentafluorophenol as a

byproduct.
NHPI-PEG3-C2-Pfp Ester Primary Amine on Antibody
(R-C(O)O-PFP) (Antibody-NH2)
+

Antibody-NH:z

(pH 7.0-9.0)

Stable Amide Bond [ Pentafluorophenol
(Antibody-NH-C(0O)-R) (HO-PFP)

Click to download full resolution via product page

Pfp ester reaction with a primary amine to form a stable amide bond.

Role in Antibody-Drug Conjugate (ADC) Synthesis

NHPI-PEG3-C2-Pfp ester serves as a non-cleavable linker in ADC construction.[3] This means
the linker is designed to remain intact, and the drug is released only after the entire antibody-
linker-drug complex is internalized by the target cancer cell and the antibody protein is
degraded in the lysosome.

The general workflow for creating an ADC using this linker involves two main steps:
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e Activation & Conjugation: The antibody's lysine amines are reacted with the Pfp ester end of
the linker.

o Payload Attachment: The cytotoxic drug is attached to the NHPI end of the linker (this step is

typically performed prior to antibody conjugation, with the full linker-payload molecule being
conjugated to the antibody).

Core Components

Final Product
Monoclonal Process

Antibody (mAb)
Bioconjugation Purification Antibody-Drug
| (Amide Bond Formationy” Conjugate (ADC)
NHPI-PEG3-C2-Pfp Ester

+
Cytotoxic Payload

Click to download full resolution via product page

General workflow for synthesizing an Antibody-Drug Conjugate (ADC).

The resulting ADC is a highly targeted therapeutic agent. The antibody component guides the
conjugate to tumor cells expressing a specific surface antigen, minimizing off-target toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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